Cas no 868677-77-4 (N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide)

• Product Name: N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide
• CAS No: 868677-77-4
• MF: C₂₆H₂₈N₂O₃S
• MW: 448.577125549316
• CID: 6342013
• PubChem ID: 18560921
• Update Time: 2025-05-22

N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide
• N-benzyl-N-isopropyl-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzenesulfonamide
• 868677-77-4
• F1821-0845
• VU0489585-1
• N-benzyl-4-(3,4-dihydro-2H-quinoline-1-carbonyl)-N-propan-2-ylbenzenesulfonamide
• AKOS024611823

• Inchi： 1S/C26H28N2O3S/c1-20(2)28(19-21-9-4-3-5-10-21)32(30,31)24-16-14-23(15-17-24)26(29)27-18-8-12-22-11-6-7-13-25(22)27/h3-7,9-11,13-17,20H,8,12,18-19H2,1-2H3
• InChI Key： BCYSTYKTIILZSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1C2C=CC=CC=2CCC1)=O)(N(CC1C=CC=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 448.18206393g/mol
• Monoisotopic Mass: 448.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.1Ų

Additional information on N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide

Comprehensive Overview of N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide (CAS No. 868677-77-4)

N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide, identified by its CAS number 868677-77-4, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzene sulfonamide core with a tetrahydroquinoline moiety, which is often associated with bioactive properties. Researchers are particularly interested in its potential applications due to the growing demand for novel therapeutic agents targeting neurological and inflammatory conditions.

The compound's molecular structure includes a benzyl group and an isopropyl substituent, which contribute to its lipophilicity and binding affinity. These characteristics make it a candidate for drug development, especially in the context of central nervous system (CNS) disorders and enzyme inhibition. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in modern medicine, as the global prevalence of conditions like Alzheimer's and Parkinson's continues to rise.

From a synthetic chemistry perspective, 868677-77-4 exemplifies the convergence of medicinal chemistry and organic synthesis. Its preparation involves multi-step reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. The compound's stability under physiological conditions is another area of investigation, as it impacts its pharmacokinetic profile and potential for clinical use.

In the context of drug discovery, N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide is often discussed alongside small-molecule inhibitors and targeted therapies. Its mechanism of action may involve modulation of protein-protein interactions or receptor binding, aligning with current trends in precision medicine. Researchers are also exploring its potential as a scaffold for further derivatization, a strategy widely employed to optimize drug candidates.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). By analyzing how modifications to its benzene sulfonamide or tetrahydroquinoline components affect bioactivity, scientists can design more effective molecules. This approach is particularly valuable in the era of computational chemistry and AI-driven drug design, where predictive modeling accelerates innovation.

As the scientific community continues to explore 868677-77-4, its potential applications in biomarker discovery and diagnostic tools are also being investigated. The compound's unique properties may enable its use in imaging techniques or as a probe for biological pathways. These applications align with the increasing focus on personalized medicine and early disease detection.

In summary, N-benzyl-N-(propan-2-yl)-4-(1,2,3,4-tetrahydroquinoline-1-carbonyl)benzene-1-sulfonamide (CAS No. 868677-77-4) represents a promising area of research at the intersection of chemistry, biology, and medicine. Its structural complexity and potential therapeutic value make it a subject of ongoing study, with implications for addressing some of the most pressing health challenges of our time.